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CAS No.: 681435-27-8

Cat. No.: B2959157

Get Quote

Executive Summary & Method Selection Strategy
Objective: To determine the purity of Uridine 5'-monophosphate (UMP) disodium salt and

quantify critical impurities (Uridine, Uracil, UDP, UTP) using High-Performance Liquid

Chromatography (HPLC).

Context: UMP is a highly polar, ionic nucleotide.[1] Traditional Reversed-Phase (RP) HPLC fails

to retain it due to its hydrophilicity. Therefore, three primary strategies exist: Ion-Pairing RP-

HPLC (IP-RP), Hydrophilic Interaction Liquid Chromatography (HILIC), and Anion Exchange

Chromatography (AEX).
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Feature
Method A: Ion-

Pairing RP (IP-RP)
Method B: HILIC

Method C: Anion

Exchange (AEX)
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Separation of
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Robustness
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Amide or Zwitterionic
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Strong Anion

Exchange (SAX)
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Caption: Decision tree for selecting the optimal HPLC mode based on detection needs and

impurity profile requirements.

Deep Dive: The "Gold Standard" Protocol (Ion-
Pairing RP-HPLC)
This method is the industry standard for Quality Control (QC) due to its high resolution and

reproducibility for UV detection. It utilizes a lipophilic ion-pairing agent (Tetrabutylammonium,

TBA) to mask the charge of the phosphate group, allowing retention on a C18 column.[1]

Reagents & Materials[3][4]
Analyte: Uridine 5'-monophosphate disodium salt (CAS: 3387-36-8).[2][3][4][5]

Standards: Uridine, Uracil, Cytidine 5'-monophosphate (CMP) (common impurity).

Column: C18 end-capped column (e.g., Agilent Zorbax SB-AQ or equivalent), 4.6 x 150 mm,

3.5 µm or 5 µm.
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Ion-Pairing Agent: Tetrabutylammonium hydrogen sulfate (TBAHS) or Tetrabutylammonium

phosphate.

Buffer: 10 mM Potassium Phosphate (pH 6.0).

Chromatographic Conditions[8][9][10][11]
Parameter Setting

Mobile Phase A
10 mM TBAHS + 10 mM KH₂PO₄ in Water (pH

6.0 adjusted w/ KOH)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Column Temp 25°C - 30°C

Detection UV @ 254 nm (primary) and 260 nm

Injection Vol 10 µL

Run Time 20 minutes

Gradient Program:

0-2 min: 2% B (Isocratic hold for Uracil/Uridine)

2-12 min: 2% → 25% B (Linear ramp to elute UMP and hydrophobic impurities)

12-15 min: 25% → 50% B (Wash)

15-15.1 min: 50% → 2% B

15.1-20 min: 2% B (Re-equilibration - Critical for IP methods)

Mechanism of Action
The TBA cation (

) adsorbs onto the hydrophobic C18 surface, creating a positively charged stationary phase.
The anionic phosphate group of UMP (
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) interacts electrostatically with the TBA while the nucleoside base interacts via hydrophobic
forces.
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(Hydrophobic)
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Hydrophobic
Adsorption UMP Anion

(Analyte)

Electrostatic
Attraction

Click to download full resolution via product page

Caption: Schematic of the Ion-Pairing mechanism facilitating UMP retention on a C18 column.

Alternative Protocol: HILIC (LC-MS Compatible)[12]
For researchers requiring Mass Spectrometry (MS) identification or those wishing to avoid the

"memory effects" of ion-pairing reagents.

Conditions
Column: Zwitterionic HILIC (e.g., Merck SeQuant ZIC-HILIC) or Amide (e.g., TSKgel Amide-

80).

Mobile Phase A: 100 mM Ammonium Acetate (pH 5.8).

Mobile Phase B: Acetonitrile.[6][7]

Mode: Isocratic or Shallow Gradient.

Typical: 70% B / 30% A.

Detection: UV @ 254 nm or ESI-MS (Negative Mode).

Key Advantage: Elution order is reversed compared to RP.[6]

Order: Uracil (least polar) → Uridine → UMP (most polar).
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To ensure the trustworthiness of your results, the following System Suitability Testing (SST)

criteria must be met. These values are derived from standard nucleotide analysis protocols.

System Suitability Limits
Parameter Acceptance Criteria Rationale

Resolution (Rs) > 2.0 (UMP vs Uridine)
Ensures accurate integration

of the main peak.

Tailing Factor (T) 0.9 - 1.2
Nucleotides often tail on silica;

IP reagents improve this.

Capacity Factor (k') > 2.0
Ensures UMP is retained away

from the void volume.

RSD (Area) < 1.0% (n=6)
Demonstrates precision of the

injection/pump.

LOD ~0.05 µg/mL
Limit of Detection for trace

impurities.

Impurity Profile
In a typical degraded UMP sample, you may observe the following relative retention times

(RRT) using the IP-RP Method:

Uracil: RRT ~0.2 (Elutes near void)

Uridine: RRT ~0.4 (Elutes before UMP)

CMP: RRT ~0.8 (Close eluter, requires optimized pH)

UMP (Main Peak): RRT = 1.0

UDP/UTP: RRT > 1.5 (Strongly retained due to multiple phosphates)

Troubleshooting & Optimization
Common Issues
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Peak Broadening (UMP):

Cause: pH mismatch or column overload.

Fix: Ensure buffer pH is 6.0. At pH < 3, phosphate protonation changes retention

drastically.[1]

Drifting Retention Times:

Cause: Insufficient equilibration of Ion-Pairing reagent.

Fix: IP methods require long equilibration (approx. 20-30 column volumes) before the first

injection.

"Ghost" Peaks in Gradient:

Cause: Impurities in the TBA salt.

Fix: Use HPLC-grade ion-pairing reagents only.

Stability Note
UMP disodium salt is hygroscopic.

Handling: Equilibrate standards to room temperature before weighing.

Water Content: Correct the purity calculation based on water content (often determined by

Karl Fischer titration, typically < 26%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN104447922A - Preparation method of uridine-5'-monophosphate disodium - Google
Patents [patents.google.com]

2. UNII - KD8E20071T | UNII Search Service [precision.fda.gov]

3. Uridine 5’-Monophosphate Disodium Salt | LGC Standards [lgcstandards.com]

4. A18601.22 [thermofisher.com]

5. Uridine 5'-Monophosphate Disodium (Uridine-5'-Disodium Monophosphate) BP EP USP
CAS 3387-36-8 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]

6. lcms.cz [lcms.cz]

7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

8. HPLC Separation of Uridine and Uracil | SIELC Technologies [sielc.com]

To cite this document: BenchChem. [Uridine 5'-Monophosphate Disodium Salt Purity
Analysis: A Comparative HPLC Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2959157/docs#uridine-5-monophosphate-disodium-
salt-purity-analysis-a-comparative-hplc-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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